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This document provides practical guidance and standardized protocols for the implementation
of International Standards for Phytosanitary Measures (ISPMs) within a national phytanitary
system. It is intended for use by National Plant Protection Organizations (NPPOs), government
officials, and phytosanitary specialists responsible for safeguarding plant health and facilitating
safe international trade.

The International Plant Protection Convention (IPPC) is a multilateral treaty that aims to protect
cultivated and wild plants by preventing the introduction and spread of pests.[1] The standards
developed under the IPPC provide the framework for harmonized phytosanitary measures,
which are recognized by the World Trade Organization (WTO) as the international benchmarks
for plant health in trade.[2]

Core Components of a National Phytosanitary System

An effective national phytosanitary system is built upon several core components, each
governed by specific ISPMs. The key functions of an NPPO, the official service responsible for
implementing these measures, include pest surveillance, import verification, and export
certification.[3]
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Core Component

Primary Guiding ISPMs

Objective

Phytosanitary Legislation &
Policy

IPPC Article IV, ISPM 1

To establish the legal authority
and framework for the NPPO
to perform its duties and
enforce phytosanitary

measures.

Pest Risk Analysis (PRA)

ISPM 2, ISPM 11, ISPM 21

To identify and assess the risks
of pest introduction and
spread, and to select
appropriate phytosanitary
measures to manage that risk.

[4]1(5]

Import Regulatory System

ISPM 20, ISPM 23, ISPM 31

To prevent the introduction of
gquarantine pests and limit the
entry of regulated non-
quarantine pests with imported

commodities.[6]

Export Certification System

ISPM 7, ISPM 12

To ensure that exported plants,
plant products, and other
regulated articles meet the
phytosanitary requirements of

importing countries.[7]

Pest Surveillance & Reporting

ISPM 6, ISPM 8, ISPM 17

To detect new pests, monitor

existing pest populations, and
report pest status to facilitate

trade and protect national

agriculture and biodiversity.

Application Protocol: Pest Risk Analysis (PRA)

Pest Risk Analysis is the foundation for all technically justified phytosanitary measures.[8] It is a

systematic process that evaluates biological and other scientific and economic evidence to

determine whether an organism is a pest, whether it should be regulated, and the strength of
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any phytosanitary measures to be taken against it. The PRA process is conducted in three
distinct stages.[9]

Methodology for Pest Risk Analysis (as per ISPM 2 &
ISPM 11)

Stage 1: Initiation The process begins by identifying a pest or a pathway (e.g., a commodity
import) that may pose a phytosanitary risk.[10]

o Trigger Identification: A PRA can be initiated by various triggers, such as a request to import
a new commodity, the interception of a new pest at a border, or the outbreak of a pestin a
new area.[10]

o Pest Identification/Pathway Analysis: For a pathway-initiated PRA, a list of potential pests
associated with the commodity and its origin is compiled.

» PRA Area Definition: The geographical area for which the risk is being assessed is clearly
defined (e.g., a country, a region within a country).[10]

 Information Collation: All available information on the pest or pests, including previous PRAS,
is gathered and reviewed.[8]

Stage 2: Pest Risk Assessment This stage determines whether the identified pest meets the
criteria of a quarantine pest and evaluates the likelihood and consequences of its introduction.

[9]

o Pest Categorization: Each pest is assessed against the definition of a quarantine pest: a pest
of potential economic importance to the area endangered thereby and not yet present there,
or present but not widely distributed and being officially controlled.[11]

o Assessment of Probability of Introduction and Spread:

o Entry: Evaluate the likelihood of the pest entering the PRA area with the commaodity,
considering factors like prevalence in the exporting country, and potential survival during
transit.
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o Establishment: Assess the availability of suitable hosts, climate, and habitat in the PRA
area for the pest to survive and reproduce.

o Spread: Evaluate the potential for the pest to spread within the PRA area after
establishment, considering factors like natural dispersal, human-assisted movement, and
presence of vectors.[10]

o Assessment of Potential Economic Consequences: Evaluate the potential for direct and
indirect impacts, including crop losses, control costs, export market losses, and
environmental damage.[12]

Stage 3: Pest Risk Management This stage involves identifying, evaluating, and selecting
options to reduce the risks identified in Stage 2.[12]

« ldentification of Management Options: A list of potential phytosanitary measures is
developed. Options can include:

[e]

Testing, inspection, or treatment of the commodity.

o

Restricting imports to certain times of the year.

[¢]

Requiring the commaodity to originate from a pest-free area (PFA).[1]

[¢]

Prohibiting the import of the commodity.

» Evaluation of Options: Each option is evaluated for its efficacy, technical feasibility, and
potential economic impact (both positive and negative).

o Selection and Documentation: The most appropriate and least trade-restrictive measures are
selected and documented in the phytosanitary import requirements.

Caption: Workflow for Pest Risk Analysis (PRA) under IPPC standards.

Application Protocol: Phytosanitary Import
Regulatory System
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A robust import regulatory system is essential to enforce the measures determined through
PRA and protect national plant health.[6] ISPM 20 provides guidelines for the structure and
operation of such a system.[13]

Methodology for Import Verification

e Legal Framework: The NPPO must have the legal authority to inspect, test, detain, treat, or
dispose of imported consignments that do not comply with phytosanitary requirements.[14]

o Documentation Check: At the point of entry, officials verify that the consignment is
accompanied by the required phytosanitary certificate, which must conform to the models in
ISPM 12.[15][16] Any additional declarations required must be technically justified.[16]

« |dentity and Integrity Check: The contents of the consignment are verified against the
documents to ensure they match and that the security of the consignment has not been
compromised.

o Phytosanitary Inspection: A visual inspection is conducted to detect regulated pests.[1] The
level and frequency of inspection should be based on the risk associated with the
commodity, origin, and intended use. Methodologies for sampling are outlined in ISPM 31.

o Testing: If required, samples are sent to an official laboratory for diagnostic testing to confirm
the presence or absence of specific pests.

e Decision and Action:
o Compliance: If the consignment meets all requirements, it is cleared for entry.[17]

o Non-compliance: If pests are found or documentation is invalid, the NPPO must take
action.[18] Options include treatment, destruction, re-export, or processing in a way that
eliminates the pest risk. The exporting country's NPPO should be notified of any significant
non-compliance.

Caption: Logical workflow for the import verification process.

Quantitative Data and Implementation Metrics
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While comprehensive global data on the direct impact of every ISPM is complex to aggregate,
specific initiatives show clear progress in implementation. The IPPC Observatory monitors the
implementation of standards and helps identify challenges and best practices.[19][20]

One of the most successful recent implementations is the IPPC ePhyto Solution, which
replaces paper phytosanitary certificates with electronic versions, increasing efficiency and
security.

IPPC ePhyto Solution Adoption (as of late

2024) Value
Countries Registered on the ePhyto Hub 136
Countries Actively Exchanging ePhytos 92
Average Monthly ePhyto Exchange Volume >200,000
Total ePhytos Exchanged >7 Million

Source: Data reported in March 2025.[21][22]

This data highlights a significant global shift towards digital certification, which reduces
fraudulent certificates, streamlines trade, and improves data exchange between NPPOs.[21]
The growth in usage demonstrates the tangible benefits perceived by participating countries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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